Cas no 1556451-61-6 (N-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine)

• Product Name: N-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine
• CAS No: 1556451-61-6
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD28624633
• CID: 5462183
• PubChem ID: 83872315
• Update Time: 2025-11-03

N-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• AT32047
• N-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine
• 1-ISOPROPYL-N-METHYL-1H-PYRAZOL-3-AMINE
• Z1957454508

• MDL： MFCD28624633
• Inchi： 1S/C7H13N3/c1-6(2)10-5-4-7(8-3)9-10/h4-6H,1-3H3,(H,8,9)
• InChI Key： RIDRUYJTWDWTFU-UHFFFAOYSA-N
• SMILES： N1(C=CC(NC)=N1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• XLogP3: 1.3
• Topological Polar Surface Area: 29.8

Additional information on N-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine

N-Methyl-1-(Propan-2-Yl)-1H-Pyrazol-3-Amine: A Comprehensive Overview

The compound N-Methyl-1-(Propan-2-Yl)-1H-Pyrazol-3-Amine (CAS No: 1556451-61-6) is a fascinating organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have garnered substantial attention due to their versatile properties and wide-ranging utility in drug discovery and material science.

Pyrazole, a five-membered aromatic heterocycle containing two nitrogen atoms, serves as the foundational structure for this compound. The substitution pattern of N-Methyl-1-(Propan-2-Yl)-1H-Pyrazol-3-Amine introduces unique electronic and steric properties, making it a valuable substrate for further functionalization. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of enzyme inhibition and receptor modulation.

One of the most promising applications of N-Methyl-1-(Propan-2-Yl)-1H-Pyrazol-3-Amine lies in its potential as a precursor for advanced materials. Researchers have explored its use in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its nitrogen-rich structure facilitates strong coordination with metal ions. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

In the pharmaceutical sector, N-Methyl-1-(Propan-2-Yl)-1H-Pyrazol-3-Amine has been investigated for its ability to modulate cellular signaling pathways. Preclinical studies suggest that derivatives of this compound may possess anti-inflammatory and antioxidant properties, offering potential therapeutic benefits in conditions such as neurodegenerative diseases and cardiovascular disorders.

From a synthetic perspective, the preparation of N-Methyl-1-(Propan-2-Yl)-1H-Pyrazol-3-Amine involves a multi-step process that typically begins with the synthesis of pyrazole derivatives followed by selective alkylation or methylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, aligning with the growing demand for sustainable chemical practices.

The structural versatility of N-Methyl-1-(Propan-2-Yl)-1H-Pyrazol-3-Amine also lends itself to applications in agrochemicals and polymer chemistry. Its ability to act as a building block for more complex molecules has been leveraged in the development of herbicides and fungicides with enhanced efficacy and reduced environmental impact.

In conclusion, N-Methyl-1-(Propan-2-Yl)-1H-Pyrazol-3-Amine (CAS No: 1556451-61) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its continued exploration promises to unlock new opportunities in drug discovery, materials science, and beyond.